![molecular formula C13H14N4O3S B256224 N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide](/img/structure/B256224.png)
N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide
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Overview
Description
N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide, also known as EPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EPTA belongs to the class of triazine-based compounds and has been studied extensively for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide involves the inhibition of various enzymes and pathways that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of thymidylate synthase, an enzyme that is involved in DNA synthesis. It also inhibits the activity of vascular endothelial growth factor receptor (VEGFR) and platelet-derived growth factor receptor (PDGFR), which are involved in angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell growth and proliferation, and inhibition of angiogenesis. It has also been shown to have neuroprotective effects and antibacterial and antifungal properties.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide is its potential therapeutic applications in various fields of medicine. It has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. One of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide. One of the directions is to study its potential therapeutic applications in other fields of medicine, such as autoimmune diseases and cardiovascular diseases. Another direction is to develop more potent derivatives of this compound that have better solubility and bioavailability. Additionally, further research is needed to determine the safety and efficacy of this compound in clinical trials.
Synthesis Methods
The synthesis of N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide involves the reaction of 2-mercapto-5-oxo-1,2,4-triazine with 2-ethoxyphenylacetic acid in the presence of a base. The reaction is carried out under reflux conditions, and the resulting product is purified through recrystallization.
Scientific Research Applications
N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, this compound has been studied for its potential neuroprotective effects and has shown promising results in animal models. In infectious diseases, this compound has been studied for its antibacterial and antifungal properties.
properties
Molecular Formula |
C13H14N4O3S |
---|---|
Molecular Weight |
306.34 g/mol |
IUPAC Name |
N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C13H14N4O3S/c1-2-20-10-6-4-3-5-9(10)15-12(19)8-21-13-16-11(18)7-14-17-13/h3-7H,2,8H2,1H3,(H,15,19)(H,16,17,18) |
InChI Key |
PDQIVGKRHHTCCG-UHFFFAOYSA-N |
Isomeric SMILES |
CCOC1=CC=CC=C1NC(=O)CSC2=NC(=O)C=NN2 |
SMILES |
CCOC1=CC=CC=C1NC(=O)CSC2=NC(=O)C=NN2 |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CSC2=NC(=O)C=NN2 |
Origin of Product |
United States |
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